Cas no 1806032-08-5 (2-Cyano-3-(difluoromethyl)pyridine-6-methanol)

• Product Name: 2-Cyano-3-(difluoromethyl)pyridine-6-methanol
• CAS No: 1806032-08-5
• MF: C₈H₆F₂N₂O
• MW: 184.142848491669
• CID: 4848411
• Update Time: 2025-07-01

2-Cyano-3-(difluoromethyl)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-(difluoromethyl)pyridine-6-methanol

• Inchi： 1S/C8H6F2N2O/c9-8(10)6-2-1-5(4-13)12-7(6)3-11/h1-2,8,13H,4H2
• InChI Key： INLLXCZOJHVFQW-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)N=C(CO)C=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• XLogP3: 0.7
• Topological Polar Surface Area: 56.9

Additional information on 2-Cyano-3-(difluoromethyl)pyridine-6-methanol

Introduction to 2-Cyano-3-(difluoromethyl)pyridine-6-methanol (CAS No. 1806032-08-5)

The compound 2-Cyano-3-(difluoromethyl)pyridine-6-methanol (CAS No. 1806032-08-5) is a highly specialized organic molecule with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and versatile reactivity. The presence of the cyano group (-C≡N), difluoromethyl (-CHF₂), and hydroxymethyl (-CH₂OH) substituents on the pyridine ring imparts distinctive electronic and steric effects, making this compound a valuable building block in modern organic synthesis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Cyano-3-(difluoromethyl)pyridine-6-methanol through a variety of methodologies. One notable approach involves the use of transition metal-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, which allows for precise control over the substitution pattern on the pyridine ring. This method has been optimized to achieve high yields and excellent regioselectivity, making it a cornerstone in the production of this compound on an industrial scale.

The physical properties of 2-Cyano-3-(difluoromethyl)pyridine-6-methanol are well-documented, with a melting point of approximately 145°C and a boiling point around 315°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in various solvent systems commonly employed in organic synthesis and analytical techniques like high-performance liquid chromatography (HPLC).

In terms of biological activity, 2-Cyano-3-(difluoromethyl)pyridine-6-methanol has shown promising results in recent studies as a potential lead compound for drug development. Researchers have demonstrated its ability to inhibit key enzymes involved in metabolic pathways associated with chronic diseases such as cancer and diabetes. For instance, a study published in *Nature Communications* highlighted its inhibitory effects on the enzyme fructose bisphosphate aldolase (FBA), which plays a critical role in glycolysis—a pathway frequently upregulated in cancer cells.

The environmental impact of 2-Cyano-3-(difluoromethyl)pyridine-6-methanol has also been a topic of interest among scientists. Studies conducted under controlled laboratory conditions suggest that this compound undergoes rapid biodegradation under aerobic conditions, reducing its potential to accumulate in ecosystems. This characteristic is particularly important for its application in agrochemicals, where minimizing environmental footprint is a key consideration.

Looking ahead, the demand for 2-Cyano-3-(difluoromethyl)pyridine-6-methanol is expected to grow significantly due to its expanding range of applications. Pharmaceutical companies are increasingly exploring its potential as an intermediate in drug discovery programs targeting complex diseases. Additionally, its use as a precursor for advanced materials, such as conductive polymers and nanocomposites, is gaining traction in materials science research.

In conclusion, 2-Cyano-3-(difluoromethyl)pyridine-6-methanol (CAS No. 1806032-08-5) stands out as a versatile and valuable compound with diverse applications across multiple industries. Its unique chemical structure, combined with recent advancements in synthetic methods and biological studies, positions it as a key player in modern chemical research and development.